![molecular formula C7H8BrN B180948 3-Bromo-2,6-dimethylpyridine CAS No. 3430-31-7](/img/structure/B180948.png)
3-Bromo-2,6-dimethylpyridine
Overview
Description
3-Bromo-2,6-dimethylpyridine is a chemical compound with the molecular formula C7H8BrN. It has a molecular weight of 186.05 g/mol . This compound is also known by other names such as 2,6-Dimethyl-3-bromopyridine and 3-Bromo-2,6-dimethyl-pyridine .
Synthesis Analysis
The synthesis of substituted pyridines, such as this compound, has been reported in several studies. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Another study reports the oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string:InChI=1S/C7H8BrN/c1-5-3-4-7 (8)6 (2)9-5/h3-4H,1-2H3
. The compound has a topological polar surface area of 12.9 Ų and a complexity of 94.9 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 186.05 g/mol. It has a computed XLogP3-AA value of 2.3, indicating its lipophilicity. The compound has no hydrogen bond donors, one hydrogen bond acceptor, and no rotatable bonds .Scientific Research Applications
Characterization of Acid Surfaces by Adsorption : 2,6-Dimethylpyridine has been used for adsorption on γ-Al2O3, fluorinated γ-Al2O3, and decationated Y zeolites. This study showed that 2,6-dimethylpyridine cannot differentiate among different types of Lewis sites, but it is effective in identifying weak Bronsted sites (Corma, Rodellas, & Fornés, 1984).
C(sp3)–H Alkenylation Catalyzed by Cationic Alkylhafnium Complexes : The study highlights the catalytic activity of dibenzylhafnium complexes in the alkenylation of 2,6-dimethylpyridines with dialkylalkynes. Notably, when 3-bromo-2,6-dimethylpyridine was used as the coupling partner, a trisubstituted alkene was obtained selectively (Lopez et al., 2016).
Structural and Spectroscopic Evidence of Hydrogen Bonding : This study investigated the crystal structures of 3-bromo-5-hydroxy-2,6-dimethylpyridine, revealing the molecular conformation and hydrogen bonding patterns in these compounds (Hanuza et al., 1997).
Bromination of Methylpyridines in Fuming Sulfuric Acid : This research explored the bromination of isomeric methylpyridines and 2,6-dimethylpyridine in fuming sulfuric acid, finding that bromo derivatives substituted in the pyridine nucleus are formed in excellent yields (Does & Hertog, 2010).
Active Sites in Zeolites III. Selective Poisoning of Bronsted Sites : The study utilized 2,6-dimethylpyridine and pyridine adsorption on different zeolites, demonstrating the selective reaction of 2,6-dimethylpyridine with hydroxyl groups (Jacobs & Heylen, 1974).
Safety and Hazards
3-Bromo-2,6-dimethylpyridine is classified as having serious eye damage/eye irritation category 1, specific target organ toxicity - single exposure (respiratory tract irritation) category 3, and skin corrosion/irritation category 2 . It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing .
Mechanism of Action
Target of Action
3-Bromo-2,6-dimethylpyridine is a chemical compound that primarily targets the respiratory system . It is an important organic synthesis intermediate, widely used in pharmaceuticals and pesticides .
Mode of Action
It is known to be involved in the synthesis of a new generation of quinolone antibacterial drugs . Quinolones work by inhibiting the DNA gyrase or the topoisomerase IV enzyme, preventing bacterial DNA replication.
Result of Action
The primary result of the action of this compound is the inhibition of bacterial growth, as it is used in the synthesis of quinolone antibiotics . These antibiotics are effective against a broad spectrum of bacteria.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its volatility at room temperature suggests that it could evaporate under high temperatures, potentially affecting its stability and efficacy. Furthermore, it is soluble in many organic solvents , which could influence its distribution in the body.
Biochemical Analysis
Biochemical Properties
It is known that brominated compounds often participate in biochemical reactions as electrophiles, reacting with nucleophiles present in enzymes, proteins, and other biomolecules . The nature of these interactions typically involves the formation of covalent bonds, where the bromine atom of 3-Bromo-2,6-dimethylpyridine is replaced by a nucleophile .
Cellular Effects
Brominated compounds can influence cell function by interacting with cell signaling pathways, affecting gene expression, and altering cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-studied. Brominated compounds can exert their effects at the molecular level through several mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is a liquid at room temperature and has a density of 1.431 g/mL at 25 °C .
Metabolic Pathways
Brominated compounds can be metabolized through various enzymatic reactions, potentially interacting with various enzymes or cofactors .
Transport and Distribution
Brominated compounds can interact with various transporters or binding proteins, influencing their localization or accumulation .
Subcellular Localization
Brominated compounds can be directed to specific compartments or organelles through various targeting signals or post-translational modifications .
properties
IUPAC Name |
3-bromo-2,6-dimethylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN/c1-5-3-4-7(8)6(2)9-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUJVGHCSNXCAFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80345365 | |
Record name | 3-Bromo-2,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3430-31-7 | |
Record name | 3-Bromo-2,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80345365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-2,6-dimethylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the bromine atom in 3-bromo-2,6-dimethylpyridine influence its reactivity in C(sp3)–H alkenylation reactions?
A1: While the provided research doesn't directly utilize this compound in the alkenylation reaction, it does employ a closely related compound, 2,6-dimethylpyridine, as a coupling partner []. The presence of the bromine atom in the 3-position of the pyridine ring can significantly impact its reactivity compared to 2,6-dimethylpyridine. The electron-withdrawing nature of bromine can influence the electron density of the pyridine ring, potentially affecting its coordination ability with catalytic metal centers. Furthermore, the steric bulk of the bromine atom might introduce steric hindrance, influencing the regioselectivity and overall efficiency of the C(sp3)–H alkenylation reaction. Further research would be needed to directly compare the reactivity of this compound to 2,6-dimethylpyridine in this specific reaction.
A2: Absolutely! 13C NMR spectroscopy is a powerful tool for structural characterization of organic compounds, including this compound []. This technique provides valuable information about the carbon atoms within the molecule. Each distinct carbon environment gives rise to a specific signal in the 13C NMR spectrum, allowing for the identification and analysis of the compound. The chemical shifts of the carbon atoms in this compound would be influenced by the presence of the electronegative bromine atom and the methyl substituents, providing characteristic spectral fingerprints for this specific molecule.
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